5-chloro-N-(2-(4-fluorophenoxy)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: 5-chloro-N-[2-(4-fluorophenoxy)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C19H20ClFN2O4/c20-17-11-13(12-23-19(17)27-16-5-8-25-9-6-16)18(24)22-7-10-26-15-3-1-14(21)2-4-15/h1-4,11-12,16H,5-10H2,(H,22,24)
• InChI Key: QLAMIASTTBAVCI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OC2=C(C=C(C=N2)C(=O)NCCOC3=CC=C(C=C3)F)Cl
• Molecular Formula: C19H20ClFN2O4
• Molecular Weight: 394.8 g/mol

Description

5-chloro-N-(2-(4-fluorophenoxy)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C19H20ClFN2O4 and its molecular weight is 394.83. The purity is usually 95%.
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Scientific Research Applications

Structural and Optical Properties

Research into structurally related compounds, such as 4H-pyrano[3,2-c]quinoline derivatives, has been focused on understanding their structural and optical properties, which are essential for material science applications. These studies have explored the polycrystalline nature of these compounds in powder form and their transition to nanocrystallites dispersed in an amorphous matrix upon thermal deposition to form thin films. The determination of absorption parameters, molar extinction coefficient, oscillator strength, and electric dipole strength has provided insights into their potential utility in optical devices and materials (Zeyada, El-Nahass, & El-Shabaan, 2016).

Synthetic and Biological Applications

In the realm of synthetic chemistry, the focus has been on generating new compounds with potential biological activities. For instance, research on the synthesis of new derivatives from nicotinamide precursors has highlighted methods for creating compounds that have been screened for various antimicrobial and antiviral activities. These studies underscore the significance of nicotinamide derivatives in developing new therapeutic agents (Joshi et al., 2010).

Herbicidal Activity and SAR Study

The design and synthesis of N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid have been pursued to discover novel natural-product-based herbicides. Some synthesized compounds demonstrated excellent herbicidal activity against specific weeds, providing a foundation for developing new herbicidal agents against monocotyledonous weeds. This research delineates the structure-activity relationships necessary for the further development of effective herbicides (Yu et al., 2021).